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Compound of Interest

2-[(Propan-2-
Compound Name:

yloxy)methyllmorpholine
CAS No.: 1216304-85-6

Cat. No.: B1427049

Get Quote

Executive Summary

2-[(Propan-2-yloxy)methyllmorpholine is a secondary amine morpholine derivative featuring
an isopropoxymethyl ether side chain at the C2 position. Its utility as a chiral intermediate in
drug development (e.g., for norepinephrine reuptake inhibitors) necessitates a rigorous
understanding of its stability.

While the morpholine ring confers structural rigidity, the molecule exhibits two primary vectors
of instability: oxidative susceptibility at the secondary amine (N-oxidation) and peroxidizable
potential at the ether linkage (autoxidation). This guide provides a mechanistic analysis of
these degradation pathways and establishes protocols for their mitigation.

Physicochemical Identity & Properties

Understanding the intrinsic properties of the molecule is the first step in predicting stability
behavior.
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Property Value | Description Stability Implication

2-[(Propan-2-
IUPAC Name ) N/A
yloxy)methyllmorpholine

CAS Number 1216304-85-6 Unique Ildentifier

Molecular Formula CsH17NO:2 MW: 159.23 g/mol

) ) Dual Risk: Oxidation &
Functional Groups Secondary Amine, Ether

Peroxidation
) ) ) Basic; forms stable salts with
pKa (Predicted) ~8.5 (Morpholine Nitrogen) )
acids.[1]
) Moderate lipophilicity; moisture
LogP (Predicted) ~0.8-1.2 -
sensitive.
) o Prone to atmospheric oxidation
Physical State Colorless to pale yellow liquid

if neat.

Core Stability Analysis
Oxidative Stability (High Risk)

The most critical stability threat to 2-[(Propan-2-yloxy)methyllmorpholine is oxidation. This
occurs via two distinct mechanisms:

o N-Oxidation (Amine): The secondary amine nitrogen has a lone pair susceptible to attack by
reactive oxygen species (ROS) or peroxides, leading to the formation of the N-
hydroxylamine or N-oxide (though less stable for secondary amines than tertiary).

o Ether Autoxidation (Peroxide Formation): The isopropoxy group contains a tertiary carbon
(methine) adjacent to the ether oxygen. This position is highly prone to radical abstraction,
leading to the formation of hydroperoxides.

Mechanism:

« Initiation: Abstraction of the tertiary hydrogen on the isopropyl group by a radical initiator
(light, trace metal).
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e Propagation: Reaction with Oz to form a peroxy radical, which abstracts another hydrogen to
form a hydroperoxide.

o Consequence: Accumulation of potentially explosive peroxides and degradation of the API
intermediate.

Hydrolytic Stability

» Acidic Conditions: The molecule is stable in dilute acids (e.g., 0.1M HCI), forming the
corresponding morpholinium salt. This is the preferred state for long-term storage. However,
extreme conditions (conc. HI/HBT, reflux) can cleave the ether linkage.

o Basic Conditions: The molecule is highly stable to hydrolysis in basic media.

o Neutral/Water: The free base is hygroscopic. Absorption of atmospheric water can catalyze
hydrolysis of impurities or facilitate oxidative degradation.

Thermal & Photostability

o Thermal: Stable up to 80°C under inert atmosphere. Above 120°C, risk of elimination
reactions or ring opening increases.

e Photolytic: UV light can initiate the radical autoxidation of the ether moiety. Light protection is
mandatory.

Degradation Pathways (Mechanistic Visualization)

The following diagram illustrates the primary degradation routes.
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Figure 1: Primary degradation pathways including oxidation (Red) and CO2 absorption

(Yellow). Acid salt formation (Green) offers a stabilization route.

Experimental Protocols for Stability Testing

To validate the stability of a specific batch, the following forced degradation (stress testing)

protocol is recommended.

Protocol 1: Oxidative Stress Test (Peroxide Potential)

Objective: Determine susceptibility to ether autoxidation and N-oxidation.

Preparation: Dissolve 50 mg of the analyte in 10 mL Acetonitrile:Water (50:50).

Stressing: Add 1 mL of 3% Hydrogen Peroxide (H202).

Incubation: Store at Room Temperature (25°C) for 24 hours.

Quenching: Quench with sodium metabisulfite solution.
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e Analysis: Analyze via HPLC-MS or GC-MS. Look for M+16 (N-oxide) and M+32
(Sulfone/Peroxide breakdown) peaks.

Protocol 2: Thermal/Humidity Stress (Accelerated
Stability)

Objective: Simulate long-term storage risks.

o Preparation: Place 100 mg of neat substance in an open vial (oxidative challenge) and a
closed vial (thermal challenge).

o Conditions: Incubate at 40°C / 75% Relative Humidity (RH) for 7 days.

e Analysis: Dissolve in mobile phase and analyze via HPLC. Calculate % recovery and % total
impurities.

Protocol 3: Carbon Dioxide Absorption (Carbamate
Formation)

Objective: Assess hygroscopicity and reaction with atmospheric CO-.

o Preparation: Expose a thin film of the neat liquid to ambient air (approx. 400 ppm COz2) for 48
hours.

¢ Analysis: Perform FT-IR spectroscopy.

o Detection: Look for the emergence of a carbonyl stretch around 1650-1700 cm~1 (Carbamic
acid/salt formation).

Analytical Methods

Due to the lack of a strong UV chromophore (no aromatic rings), standard UV-HPLC is
insufficient.
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Method Detector Conditions Suitability

Column: C18 (High
pH stable). MP: 10mM  Best for Purity.

HPLC CAD/ ELSD Ammonium Detects non-
Bicarbonate (pH 10) / chromophoric amines.
ACN.

Best for Volatiles.

Excellent for detecting
Column: DB-1 or DB- )
GC FID / MS ) residual solvents and
5. Inj Temp: 250°C. )
degradation

fragments.

N Best for ID. Identifies
Source: ESI Positive )
LC-MS ESI (+) N-oxides (M+16) and
Mode. ]
hydrolysis products.

Storage & Handling Recommendations

To ensure maximum shelf-life and integrity of the material:

o Atmosphere:Strictly Inert. Store under Nitrogen or Argon blanket. The free base reacts with
CO:2 to form carbamates.

o Temperature: Refrigerate (2°C to 8°C). For long-term storage (>6 months), -20°C is
recommended.

» Container: Amber glass vials with Teflon-lined caps to prevent UV exposure and leaching.

o Stabilization: If possible, convert the free base to a salt (e.g., Hydrochloride or Oxalate)
immediately after synthesis. The salt form is significantly more resistant to oxidation and CO2
absorption.

o Peroxide Testing: Before use in sensitive reactions (e.g., transition metal catalysis), test for
peroxides using starch-iodide paper or strips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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